Tetrakis(mercaptoacetato-O,S)cerium

• CAS No.: 94276-42-3
• Molecular Formula: C8H16CeO8S4
• Molecular Weight: 508.6 g/mol
• IUPAC Name: cerium;2-sulfanylacetic acid
• InChI: InChI=1S/4C2H4O2S.Ce/c4*3-2(4)1-5;/h4*5H,1H2,(H,3,4)
• InChI Key: YFFUINALAFAKEK-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)S.C(C(=O)O)S.C(C(=O)O)S.C(C(=O)O)S.[Ce]

Description

Tetrakis(mercaptoacetato-O,S)cerium is a coordination compound with the molecular formula C8H16CeO8S4. It is known for its unique structure, where cerium is coordinated with four mercaptoacetate ligands.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tetrakis(mercaptoacetato-O,S)cerium typically involves the reaction of cerium salts with mercaptoacetic acid under controlled conditions. The reaction is usually carried out in an aqueous medium, and the pH is carefully adjusted to facilitate the formation of the desired complex. The reaction conditions, such as temperature and concentration, are optimized to achieve high yields and purity .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes using larger reaction vessels, continuous monitoring of reaction parameters, and employing purification techniques such as crystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

Tetrakis(mercaptoacetato-O,S)cerium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation states of cerium.

Reduction: It can also undergo reduction reactions, particularly in the presence of reducing agents.

Substitution: Ligand substitution reactions are common, where the mercaptoacetate ligands can be replaced by other ligands under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Ligand exchange reactions can be facilitated by using excess ligands or by altering the pH and temperature of the reaction medium.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxidation states of cerium complexes, while reduction can produce lower oxidation states. Substitution reactions result in new coordination compounds with different ligands .

Scientific Research Applications

Tetrakis(mercaptoacetato-O,S)cerium has several scientific research applications:

Chemistry: It is used as a catalyst in various organic reactions, including oxidation and reduction processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, especially in the field of cancer treatment.

Industry: It is used in the development of advanced materials, such as coatings and nanomaterials, due to its unique chemical properties.

Mechanism of Action

The mechanism by which Tetrakis(mercaptoacetato-O,S)cerium exerts its effects involves its ability to coordinate with various substrates and catalyze specific reactions. The mercaptoacetate ligands play a crucial role in stabilizing the cerium center and facilitating interactions with other molecules. The molecular targets and pathways involved depend on the specific application, such as enzyme inhibition in biological systems or catalytic activity in chemical reactions .

Comparison with Similar Compounds

Similar Compounds

Tetrakis(acetato-O)cerium: Similar in structure but with acetate ligands instead of mercaptoacetate.

Tetrakis(thioglycolato-O,S)cerium: Contains thioglycolate ligands, offering different reactivity and properties.

Tetrakis(mercaptopropionato-O,S)cerium: Features mercaptopropionate ligands, providing variations in coordination and stability.

Uniqueness

Tetrakis(mercaptoacetato-O,S)cerium is unique due to the presence of mercaptoacetate ligands, which impart distinct chemical properties and reactivity. These ligands enhance the compound’s stability and make it suitable for specific applications, such as catalysis and material science .